Cas no 326472-56-4 (Benzylguanidine hydrogen sulphate)

• Product Name: Benzylguanidine hydrogen sulphate
• CAS No: 326472-56-4
• MF: C₈H₁₃N₃O₄S
• MW: 247.271520376205
• CID: 2947376
• Update Time: 2023-08-10

Benzylguanidine hydrogen sulphate Chemical and Physical Properties

Names and Identifiers

• benzylguanidine hydrogen sulphate
• benzyl-guanidine sulfate
• NSC8968
• bis(N''-benzylguanidine), sulfuric acid
• Sulfuric acid--N-benzylguanidine (1/1)
• Benzylguanidine hydrogen sulphate

• Inchi： 1S/C8H11N3.H2O4S/c9-8(10)11-6-7-4-2-1-3-5-7;1-5(2,3)4/h1-5H,6H2,(H4,9,10,11);(H2,1,2,3,4)
• InChI Key： XTNHCMPWHJGJIM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(=C(/N)\N)/CC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.063
• Monoisotopic Mass: 247.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147